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Detailed Experimental Insights

In Cancer Research

In a 2007 study on human colon cancer cells (COLO 205), researchers treated cells with Tubulozole

(TUBU) to investigate its mechanism [1]. The detailed methodology and findings were:

Treatment Protocol: COLO 205 cells were treated with Tubulozole at a concentration of 0.1 µM for
various time periods (0–48 hours) to conduct time-course experiments [1].

Key Observations:
Microtubule Disruption: Treatment led to the formation of aberrant microtubule polymers,

directly inhibiting normal microtubule dynamics [1].
Cell Cycle Arrest: The primary response was a potent and irreversible arrest at the G2/M
phase of the cell cycle, preventing cell division [1] [2].
Signaling Pathway Activation: The arrest mechanism was mediated by the phosphorylation

and activation of ERK1/2 and Chk1 kinases. This activation led to the subsequent inactivation
of the Cdc2/Cyclin B complex, a critical driver of mitotic entry [1].

The diagram below illustrates this signaling pathway triggered by Tubulozole-C treatment:
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Tubulozole-C-induced signaling pathway leading to G2/M arrest.

In Parasitology Research

Tubulozole-C is a key tool for understanding anthelmintic drug action and resistance [3] [4].
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Treatment Protocol: Adult flukes were treated in vitro with Tubulozole-C at a concentration of 1 ×
10⁻⁶ M [3] [4].
Key Observations:

Morphological Damage: In Triclabendazole (TCBZ)-susceptible flukes, Tubulozole-C caused
severe disruption to the tegument (the outer protective layer) [3] [4].

Loss of Tubulin: Tubulin immunoreactivity was significantly diminished within the tegument,
confirming the compound's effect on the parasite's cytoskeleton [3] [4].

Cross-Resistance: TCBZ-resistant flukes showed only minor tegumental disruption when
treated with Tubulozole-C, indicating that the two drugs share a common target and that

resistance mechanisms overlap [3] [4].

Chemical and Pharmacological Profile

For researchers, the basic chemical and pharmacological data of Tubulozole is as follows:

Property Description

Molecular Weight 508.42 g/mol [5]

Chemical Formula C₂₃H₂₃Cl₂N₃O₄S [5]

CAS Registry
Number

84697-22-3 [5]

Biological Activity Orally active synthetic microtubule inhibitor [5].

In Vivo Evidence One study reported anti-tumor and anti-microtubular effects in mouse models at

an oral dose of 160 mg/kg [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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